Cas no 2248356-43-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{naphtho[2,1-b]furan-2-yl}acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{naphtho[2,1-b]furan-2-yl}acetate
• CAS No: 2248356-43-4
• MF: C₂₂H₁₃NO₅
• MW: 371.342325925827
• CID: 6245046
• PubChem ID: 165727843
• Update Time: 2025-11-06

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{naphtho[2,1-b]furan-2-yl}acetate Chemical and Physical Properties

Names and Identifiers

• 2248356-43-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{naphtho[2,1-b]furan-2-yl}acetate
• EN300-6523214

• Inchi： 1S/C22H13NO5/c24-20(28-23-21(25)16-7-3-4-8-17(16)22(23)26)12-14-11-18-15-6-2-1-5-13(15)9-10-19(18)27-14/h1-11H,12H2
• InChI Key： GNCUZQJAHGOWET-UHFFFAOYSA-N
• SMILES： O1C(CC(=O)ON2C(C3C=CC=CC=3C2=O)=O)=CC2=C1C=CC1C=CC=CC2=1

Computed Properties

• Exact Mass: 371.07937252g/mol
• Monoisotopic Mass: 371.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 76.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{naphtho[2,1-b]furan-2-yl}acetate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 2-{Naphtho[2,1-B]Furan-2-Yl}Acetate: A Comprehensive Overview

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{naphtho[2,1-b]furan-2-yl}acetate (CAS No. 2248356434) is a complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique molecular structure, which combines an isoindole moiety with a naphthofuran group. The isoindole ring system is a bicyclic structure consisting of a benzene ring fused to a five-membered ring containing two oxygen atoms. The naphthofuran group, on the other hand, is a fused bicyclic system comprising a benzene ring and a furan ring. This combination makes the compound highly versatile and potentially useful in various applications.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{naphtho[2,1-b]furan-2-yl}acetate involves multi-step organic reactions that require precise control over reaction conditions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis of such complex molecules. For instance, the use of transition metal catalysts and microwave-assisted synthesis techniques has significantly improved the yield and purity of the compound. These methods not only reduce reaction times but also minimize the generation of by-products, making the synthesis process more environmentally friendly.

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. The isoindole and naphthofuran moieties are known for their electronic properties, which make them suitable for use in organic electronics. For example, derivatives of this compound have been explored as candidates for organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent studies have demonstrated that incorporating such compounds into OLED structures can enhance device efficiency and stability by improving charge transport properties.

In addition to its electronic applications, 1,3-dioxo... has also been investigated for its biological activity. Researchers have found that certain derivatives of this compound exhibit anti-inflammatory and antioxidant properties. These findings suggest that the compound could be a valuable lead in drug discovery efforts targeting inflammatory diseases and oxidative stress-related conditions. Furthermore, ongoing studies are exploring its potential as a modulator of cellular signaling pathways, which could open new avenues for therapeutic development.

The structural complexity of 1,3-dioxo... presents both challenges and opportunities for researchers. On one hand, its intricate architecture requires sophisticated analytical techniques for characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are commonly employed to confirm the compound's structure and purity. On the other hand, this complexity also contributes to its unique properties, making it a valuable tool in chemical research.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. By using quantum mechanical calculations and molecular modeling techniques, researchers can predict the electronic behavior and reactivity of 1,3-dioxo... with high accuracy. These computational tools not only aid in optimizing synthesis pathways but also provide insights into potential applications that may not have been immediately apparent through experimental methods alone.

In conclusion,1,... is a fascinating compound with a wide range of potential applications across multiple disciplines. Its unique structure combines functional groups with distinct electronic properties that make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new aspects of its behavior and utility, CAS No.... will undoubtedly play an increasingly important role in advancing modern science and technology.